(2E)-3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
Overview
Description
(2E)-3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]prop-2-enoic acid, also known as 2E-3-ethoxypyrazol-4-propionic acid (EPPA), is an important chemical compound in the field of scientific research. It has been used in a variety of experiments, ranging from biochemical and physiological studies to drug development and drug delivery. EPPA is a versatile compound that can be used to study a variety of biological processes, and its wide range of applications makes it an attractive choice for scientists.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research on polysubstituted pyrazoles, including derivatives similar to (2E)-3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]prop-2-enoic acid, has shown antimicrobial and anti-inflammatory properties. For instance, certain pyrazole derivatives have demonstrated in vitro antibacterial activity and in vivo antiinflammatory potency in rats, highlighting their potential in medical applications targeting bacterial infections and inflammation (Farghaly et al., 2001).
Nonlinear Optical Materials
Novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been synthesized and characterized for their potential as nonlinear optical (NLO) materials. These compounds, particularly those with carboxylic acid and ester substituents, exhibit significant nonlinearity, suggesting their utility in optical limiting applications (Chandrakantha et al., 2013).
Crystal Structure Analysis
Detailed structural investigations of compounds related to this compound have been conducted. These studies include X-ray crystallography, spectroscopic methods, and quantum chemical calculations to understand the molecular structure, stability, and intermolecular interactions, contributing to the design of more effective compounds (Venkatesan et al., 2016).
Synthesis of Condensed Pyrazoles
The synthesis of condensed pyrazoles via cross-coupling reactions using ethyl triflyloxy-1H-pyrazole-4-carboxylates as precursors has been explored. This method facilitates the creation of diverse pyrazole derivatives, expanding the potential applications of these compounds in pharmaceuticals and materials science (Arbačiauskienė et al., 2011).
Anticonvulsant Agents
Some 2-pyrazoline derivatives have been identified as potential anticonvulsant agents. These compounds, synthesized through specific chemical reactions, have shown efficacy in preclinical models, offering a basis for further development of novel treatments for epilepsy (Bhandari et al., 2013).
properties
IUPAC Name |
(E)-3-[1-(2-ethoxyethyl)pyrazol-4-yl]prop-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3/c1-2-15-6-5-12-8-9(7-11-12)3-4-10(13)14/h3-4,7-8H,2,5-6H2,1H3,(H,13,14)/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLYCTHBMJHQAKK-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C=C(C=N1)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOCCN1C=C(C=N1)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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